Cas no 59777-69-4 (Propyl 3-sulfamoylbenzoate)

Propyl 3-sulfamoylbenzoate structure
Propyl 3-sulfamoylbenzoate structure
Product Name:Propyl 3-sulfamoylbenzoate
CAS No:59777-69-4
MF:C10H13NO4S
MW:243.27952170372
CID:2834421
PubChem ID:44365702
Update Time:2025-04-21

Propyl 3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

    • PROPYL 3-SULFAMOYLBENZOATE
    • AKOS008948538
    • CHEMBL348217
    • 3-Sulfamoyl-benzoic acid propyl ester
    • DTXSID00658469
    • 59777-69-4
    • Propyl 3-sulfamoylbenzoate
    • Inchi: 1S/C10H13NO4S/c1-2-6-15-10(12)8-4-3-5-9(7-8)16(11,13)14/h3-5,7H,2,6H2,1H3,(H2,11,13,14)
    • InChI Key: HFLORFSZGUVCII-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)OCCC)C=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 243.05652907Da
  • Monoisotopic Mass: 243.05652907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 94.8Ų

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